Cas no 24916-52-7 (Spiramycin III (contains up to 13% Spiramycin I))

• Product Name: Spiramycin III (contains up to 13% Spiramycin I)
• CAS No: 24916-52-7
• MF: C₄₆H₇₈N₂O₁₅
• MW: 899.11593580246
• CID: 269089
• PubChem ID: 53297409
• Update Time: 2025-04-19

Spiramycin III (contains up to 13% Spiramycin I) Chemical and Physical Properties

Names and Identifiers

• Leucomycin V,9-O-[(2R,5S,6R)-5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl]-,3-propanoate
• Spiramycin III
• Foromacidin C
• Foromacidine C
• spiramycin C
• Spiramycin iii,foromacidin C,foromacidine C,spiramycin 3
• Spiramycin-III
• CHEBI:82005
• [(4R,5S,6S,7R,9R,10R,11E,13E,16R)-6-[(2S,3R,4R,5S,6R)-5-[(2S,4R,5S,6S)-4,5-Dihydroxy-4,6-dimethyloxan-2-yl]oxy-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-10-[(2R,5S,6R)-5-(dimethylamino)-6-methyloxan-2-yl]oxy-5-methoxy-9,16-dimethyl-2-oxo-7-(2-oxoethyl)-1-oxacyclohexadeca-11,13-dien-4-yl] propanoate
• [(4R, 5S, 6S, 7R, 9R, 10R, 11E, 13E, 16R)-6-[(2S, 3R, 4R, 5S, 6R)-5-[(2S, 4R, 5S, 6S)-4, 5-dihydroxy-4, 6-dimethyloxan-2-yl]oxy-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-10-[(2R, 5S, 6R)-5-(dimethylamino)-6-methyloxan-2-yl]oxy-5-methoxy-9, 16-dimethyl-2-oxo-7-(2-oxoethyl)-1-oxacyclohexadeca-11, 13-dien-4-yl] propanoate
• SPIRAMYCIN III [MI]
• Q27155685
• 24916-52-7
• Spiramycin III (contains up to 13% Spiramycin I)
• 0NHE9TRJ93
• C18844

• Inchi： 1S/C46H78N2O15/c1-13-35(50)60-34-24-36(51)56-27(3)17-15-14-16-18-33(61-37-20-19-32(47(8)9)28(4)57-37)26(2)23-31(21-22-49)42(43(34)55-12)63-45-40(52)39(48(10)11)41(29(5)59-45)62-38-25-46(7,54)44(53)30(6)58-38/h14-16,18,22,26-34,37-45,52-54H,13,17,19-21,23-25H2,1-12H3/b15-14+,18-16+/t26-,27-,28-,29-,30+,31+,32+,33+,34-,37+,38+,39-,40-,41-,42+,43+,44+,45+,46-/m1/s1
• InChI Key： HSZLKTCKAYXVBX-LYIMTGTFSA-N
• SMILES： O1[C@H](C)[C@H]([C@@H]([C@H]([C@@H]1O[C@@H]1[C@H]([C@@H](CC(=O)O[C@H](C)CC=CC=C[C@@H]([C@H](C)C[C@@H]1CC=O)O[C@H]1CC[C@@H]([C@@H](C)O1)N(C)C)OC(CC)=O)OC)O)N(C)C)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)O |t:19,21|

Computed Properties

• Exact Mass: 898.54000
• Monoisotopic Mass: 898.54021979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 63
• Rotatable Bond Count: 14
• Complexity: 1500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 201Ų

Experimental Properties

• Melting Point: 128-131°
• PSA: 201.45000
• LogP: 3.28600
• Specific Rotation: D20 -83°

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides